molecular formula C8H16N2O2 B8776358 4-(3-Hydroxypropyl)piperazine-1-carbaldehyde CAS No. 210553-81-4

4-(3-Hydroxypropyl)piperazine-1-carbaldehyde

Cat. No. B8776358
CAS RN: 210553-81-4
M. Wt: 172.22 g/mol
InChI Key: RLWWLTGLDWNCLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Hydroxypropyl)piperazine-1-carbaldehyde is a useful research compound. Its molecular formula is C8H16N2O2 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(3-Hydroxypropyl)piperazine-1-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-Hydroxypropyl)piperazine-1-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

210553-81-4

Product Name

4-(3-Hydroxypropyl)piperazine-1-carbaldehyde

Molecular Formula

C8H16N2O2

Molecular Weight

172.22 g/mol

IUPAC Name

4-(3-hydroxypropyl)piperazine-1-carbaldehyde

InChI

InChI=1S/C8H16N2O2/c11-7-1-2-9-3-5-10(8-12)6-4-9/h8,11H,1-7H2

InChI Key

RLWWLTGLDWNCLS-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1CCCO)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-piperazinecarboxaldehyde (25 g, 0.219 mol), 3-bromo-1-propanol (33.5 g, 0.241 mol) and potassium carbonate (38 g, 0.273 mol) in methanol (33 ml) was heated at reflux for 5 hours. After cooling, the solid was filtered, washed with methanol and the filtrate was evaporated. The residue was dissolved in methylene chloride and washed with a small amount of water. The organic layer was washed with brine, dried (MgSO4), filtered and evaporated. The residue was purified by column chromatography eluting with methylene chloride/methanol (90/10 followed by 80/20) to give 4-(3-hydroxypropyl)-1-piperazinecarboxaldehyde (4.5 g, 12%).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
33.5 g
Type
reactant
Reaction Step One
Quantity
38 g
Type
reactant
Reaction Step One
Quantity
33 mL
Type
solvent
Reaction Step One

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